Cas no 1157922-50-3 (3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea)

• Product Name: 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea
• CAS No: 1157922-50-3
• MF: C₁₆H₁₆FN₃O
• MW: 285.316146850586
• CID: 5054697
• Update Time: 2025-10-28

3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea
• 1-(4-fluorophenyl)-3-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea
• NE47271
• Z1162910735
• 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea

• Inchi： 1S/C16H16FN3O/c17-12-4-6-13(7-5-12)19-16(21)20-15-3-1-2-11-10-18-9-8-14(11)15/h1-7,18H,8-10H2,(H2,19,20,21)
• InChI Key： IEQYFRYZYRUCDV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(NC1=CC=CC2CNCCC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 53.2

Additional information on 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea

Exploring 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea (CAS No. 1157922-50-3): Properties, Applications, and Research Insights

The compound 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea (CAS No. 1157922-50-3) is a specialized urea derivative with a unique structural framework combining a fluorophenyl group and a tetrahydroisoquinoline moiety. This molecular architecture makes it a subject of significant interest in pharmaceutical and chemical research. Researchers are increasingly focusing on its potential as a bioactive scaffold, particularly in the development of novel small-molecule therapeutics targeting neurological and metabolic disorders.

One of the most compelling aspects of 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea is its role in drug discovery. The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, often associated with CNS activity. When combined with the fluorophenyl group, this compound exhibits enhanced blood-brain barrier permeability, a critical factor for neuropharmaceuticals. Recent studies suggest potential applications in addressing neurodegenerative conditions, aligning with current global research priorities in aging populations.

The synthetic pathway for CAS 1157922-50-3 typically involves urea bond formation between appropriately substituted tetrahydroisoquinoline and 4-fluorophenyl precursors. This process highlights the growing importance of green chemistry principles in modern synthesis, with researchers optimizing routes to minimize waste and improve atom economy. The compound's crystalline properties and solubility characteristics make it particularly interesting for formulation scientists working on improved drug delivery systems.

From a structure-activity relationship perspective, the fluorine atom in 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea plays a crucial role in modulating molecular interactions with biological targets. This aligns with current trends in fluorinated pharmaceuticals, where strategic fluorine incorporation enhances metabolic stability and target affinity. The compound's hydrogen-bonding capacity through its urea functionality further contributes to its potential as a protein-binding modulator.

Analytical characterization of CAS 1157922-50-3 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying the compound's structural integrity and purity profile, particularly important for preclinical studies. The growing availability of computational chemistry tools has enabled more efficient prediction of this compound's physicochemical properties and ADMET characteristics.

In the context of intellectual property, 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea represents an interesting case study in patent strategy for novel chemical entities. Its structural features may offer opportunities for composition-of-matter claims or method-of-use patents, especially given current interest in precision medicine approaches. The compound's potential applications in personalized therapeutics align well with contemporary biopharmaceutical trends.

Quality control considerations for CAS 1157922-50-3 emphasize the importance of rigorous analytical method validation, particularly for related substance analysis and residual solvent determination. These aspects are crucial for meeting the stringent requirements of regulatory agencies in pharmaceutical development. The compound's stability under various storage conditions and formulation matrices represents an active area of investigation for process chemists.

From a commercial perspective, the market for specialized urea derivatives like 3-(4-Fluorophenyl)-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)urea is experiencing growth driven by increased R&D investment in targeted therapies. Custom synthesis providers are expanding their capabilities to meet demand for such building blocks in drug discovery programs. The compound's availability through chemical catalog suppliers facilitates access for academic and industrial researchers alike.

Future research directions for CAS 1157922-50-3 may explore its potential in combination therapies or as a diagnostic agent, particularly given the versatility of the tetrahydroisoquinoline scaffold. The integration of artificial intelligence in compound optimization could further unlock its therapeutic potential, addressing current challenges in drug resistance and disease heterogeneity.